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Compound of Interest

Compound Name:
Ethanol, 2-[2-[(4-

methylphenyl)methoxy]ethoxy]-

CAS No.: 1688666-21-8

Cat. No.: B3245434

Get Quote

Executive Summary
Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]- (systematically identified as Diethylene

glycol mono(4-methylbenzyl) ether) is a glycol ether derivative used primarily as a specialized

solvent or intermediate in organic synthesis.

Immediate Action Required:

Classification: Treat as Hazardous Organic Waste (Non-Halogenated).

Primary Hazard: Combustible liquid with potential for peroxide formation upon prolonged

storage (due to the benzyl ether moiety).

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Do not discharge to sewer.
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Accurate identification is the first step in safety. This compound belongs to the glycol ether

family, modified with a lipophilic 4-methylbenzyl group.

Parameter Details

Chemical Name Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-

Systematic Name Diethylene glycol mono(4-methylbenzyl) ether

Molecular Formula C₁₃H₂₀O₃

Chemical Family Glycol Ether / Aromatic Ether

Key Functional Groups
Primary Alcohol (-OH), Ether linkages (-O-),

Aromatic Ring

Solubility

Miscible in organic solvents (DCM, Methanol);

limited solubility in water compared to

unmodified glycol ethers.[1]

Critical Hazards (GHS Classification)
While specific SDS data for this exact derivative may be limited, its structure dictates the

following safety profile based on the Glycol Ether and Benzyl Ether class properties:

Flammability:Combustible Liquid (Class IIIB or similar). Flash point likely >93°C (>200°F),

but burns vigorously once ignited.

Reactivity (CRITICAL): Contains a benzyl ether linkage. Benzyl ethers are susceptible to

autoxidation, forming explosive peroxides upon exposure to air and light over time [1].

Health: Skin and eye irritant.[1] Potential for absorption through skin (characteristic of glycol

ethers).[2]

Pre-Disposal Handling & Storage
Before disposal, the integrity of the chemical must be verified to prevent accidents during

transport.
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Peroxide Testing (Mandatory)
Because this compound contains a benzyl ether moiety, it is a Class B Peroxide Former

(concentration hazard).

Visual Inspection: Check for crystals around the cap or stratification in the liquid. If crystals

are present, DO NOT TOUCH. Contact EHS immediately for bomb squad/remote opening.

Test Strip Verification: If liquid is clear, use a starch-iodide peroxide test strip.

< 20 ppm: Safe for standard disposal.

> 20 ppm: Must be treated (reduced) before disposal.

Reduction of Peroxides (If Detected)
If peroxides are between 20-100 ppm, reduce them immediately:

Add acidified ferrous sulfate solution or a stoichiometric excess of sodium metabisulfite.

Stir gently and re-test until peroxides are non-detectable.

Disposal Procedures
Decision Matrix: Waste Stream Selection
Follow this logic to determine the correct waste stream.
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Waste: Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-
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Figure 1: Disposal decision tree ensuring peroxide safety and correct waste stream

segregation.

Step-by-Step Disposal Protocol
Step 1: Container Selection

Use High-Density Polyethylene (HDPE) or Amber Glass containers.
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Do not use metal cans if the waste is acidic or has high water content (corrosion risk).

Ensure the cap has a chemically resistant liner (PTFE/Teflon).

Step 2: Labeling
Affix a hazardous waste label with the following details:

Chemical Name: "Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]-" (Do not use

abbreviations).

Constituents: If a mixture, list all solvents (e.g., "90% Acetonitrile, 10% Analyte").

Hazard Checkboxes: [x] Combustible/Flammable, [x] Irritant, [x] Toxic.

Step 3: Segregation
Segregate from Oxidizers: Keep away from nitric acid, perchloric acid, or hydrogen peroxide

waste streams to prevent violent oxidation.

Segregate from Halogens: Unless mixed experimentally, keep separate from

chloroform/DCM to reduce disposal costs (halogenated waste is more expensive to

incinerate).

Step 4: Final Disposal
Transfer the sealed, labeled container to your facility's Central Accumulation Area (CAA).

The facility must contract a licensed TSDF (Treatment, Storage, and Disposal Facility) for

incineration.

RCRA Status: While not explicitly P- or U-listed, it is regulated as a characteristic hazardous

waste (Ignitability D001 if FP < 60°C, or simply generic organic hazardous waste) [2].

Emergency Response: Spills
In the event of a spill, rapid containment is necessary to prevent environmental release.
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Figure 2: Workflow for managing minor laboratory spills of glycol ether derivatives.

Spill Cleanup Kit Requirements:

Absorbent: Polypropylene pads or vermiculite (inert clay).

Neutralizer: Not required (pH is typically neutral).

Solvent Wash: Use simple soap and water for final surface cleaning; avoid using bleach

(potential reaction with other organic residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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